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Introduction

Electroantennography (EAG) is a powerful electrophysiological technique used to measure the
olfactory responses of insects to volatile compounds. This method records the summated
electrical potential from the entire antenna, providing a direct measure of an insect's ability to
detect a specific odorant. Disparlure, the synthetic sex pheromone of the spongy moth
(Lymantria dispar), is a critical tool in pest management programs for monitoring and disrupting
mating of this invasive species.[1] EAG assays with disparlure are essential for understanding
the sensitivity of the spongy moth's olfactory system, screening for effective analogs, and
investigating the mechanisms of insecticide resistance. These application notes provide a
detailed protocol for performing EAG with disparlure, aimed at researchers in entomology,
chemical ecology, and pest management.

Principles of Electroantennography

The insect antenna is covered in sensory hairs called sensilla, which house the olfactory
receptor neurons (ORNS).[2] When an odorant molecule, such as disparlure, enters the
sensilla, it binds to odorant-binding proteins (OBPs) and is transported to odorant receptors
(ORs) on the dendritic membrane of the ORNSs. This binding event triggers a depolarization of
the neuron, generating an electrical signal. The EAG technique measures the summed
potential of these individual neuronal responses across the entire antenna. The resulting
waveform, or electroantennogram, provides a quantitative measure of the antenna's sensitivity
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to the tested compound. The amplitude of the EAG response is typically dose-dependent,
increasing with higher concentrations of the odorant until saturation is reached.

Quantitative Data Summary

The following table summarizes the dose-dependent response of a related moth species,
Lymantria obfuscata, to varying doses of disparlure. This data is indicative of the type of
quantitative results that can be obtained through EAG and subsequent field trapping
experiments, which are a direct behavioral consequence of the antennal response.

Disparlure Dose (ug) Mean Trap Catch (+ SE)
0.5 15+£05

50 120+£1.0

500 255+15

Data adapted from a study on Lymantria obfuscata, a closely related species to Lymantria
dispar. The study demonstrated a strong positive correlation between the dose of disparlure
and the number of male moths captured.

Experimental Protocol

This protocol outlines the steps for conducting an EAG assay with disparlure on the spongy
moth, Lymantria dispar.

Materials and Reagents

¢ Insects: Adult male spongy moths (Lymantria dispar), 1-3 days old.
o Disparlure: Synthetic (+)-disparlure.

e Solvent: Hexane or paraffin oil (for dilution of disparlure).

» Saline Solution: Insect saline solution (e.g., Ringer's solution).

o Electrodes: Silver/silver chloride (Ag/AgCI) electrodes.
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o Micropipettes: Glass capillary tubes for pulling electrodes.
o Electrode Gel: Conductive gel.
o Stimulus Delivery System:

o Purified, humidified air stream.

o Pasteur pipettes with filter paper strips.

o Air stimulus controller to deliver timed puffs of air.

e Recording Equipment:

[¢]

High-impedance DC amplifier.

[e]

Data acquisition system (e.g., a computer with appropriate software).

o

Faraday cage to shield from electrical noise.

[¢]

Micromanipulators for precise electrode placement.

[¢]

Dissecting microscope.

Antenna Preparation

o Immobilize the Moth: Gently restrain the moth in a holder, such as a pipette tip with the end

cut off, exposing the head and antennae.

o Excise the Antenna: Using fine scissors or a sharp blade, carefully excise one antenna at its
base (scape).

e Mount the Antenna:

o Place the excised antenna on a small amount of conductive gel on a microscope slide or a
dedicated holder.

o The basal end of the antenna will be connected to the reference electrode.
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o The distal tip of the antenna will be connected to the recording electrode. A small segment
of the tip may be removed to ensure good electrical contact.

Electrode Preparation and Placement

o Pull Micropipettes: Use a micropipette puller to create two glass microelectrodes with a fine
tip.

o Fill Electrodes: Fill the microelectrodes with insect saline solution.

 Insert Ag/AgCl Wires: Insert Ag/AgCI wires into the back of the microelectrodes, ensuring the
wire is in contact with the saline solution.

e Position Electrodes:

o Using micromanipulators, carefully bring the reference electrode into contact with the base
of the antenna.

o Position the recording electrode to make contact with the distal end of the antenna.

Stimulus Preparation and Delivery

o Prepare Disparlure Dilutions: Prepare a serial dilution of disparlure in the chosen solvent
(e.g., 0.1, 1, 10, 100 pg/pl).

e Load Stimulus Cartridges: Apply a known volume (e.g., 10 pl) of each disparlure dilution
onto a small strip of filter paper and insert it into a Pasteur pipette. Prepare a control pipette
with the solvent only.

¢ Deliver the Stimulus:

o

Place the tip of the stimulus pipette into the humidified air stream directed at the antenna.

Use an air stimulus controller to deliver a precise puff of air (e.g., 0.5 seconds) through the

[¢]

pipette, carrying the disparlure vapor to the antenna.

Deliver stimuli from the lowest to the highest concentration.

[¢]
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o Allow sufficient time between stimuli (e.g., 30-60 seconds) for the antenna to recover.

o Present the solvent control periodically to ensure the antenna is not responding to the
solvent alone.

Data Recording and Analysis

» Record the EAG Signal: The amplified signal from the antenna is recorded by the data
acquisition system. The response to an odorant stimulus is typically a negative voltage

deflection.

o Measure the Amplitude: The amplitude of the EAG response is measured as the maximum
voltage change (in millivolts, mV) from the baseline.

o Normalize the Data: To account for variations in antennal preparations, responses can be
normalized to a standard compound or expressed as a percentage of the response to the
highest concentration of disparlure.

o Generate Dose-Response Curves: Plot the mean EAG response amplitude against the
logarithm of the disparlure concentration to generate a dose-response curve.
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Caption: Insect Olfactory Signaling Pathway for Disparlure.

EAG Experimental Workflow
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Caption: Experimental Workflow for Electroantennography (EAG).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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